Cas no 5137-23-5 (1-Pentanamine, N-pentyl-, sulfate)

• Product Name: 1-Pentanamine, N-pentyl-, sulfate
• CAS No: 5137-23-5
• MF: C₁₀H₂₅NO₄S
• MW: 255.374802350998
• CID: 362391
• PubChem ID: 71366163
• Update Time: 2025-04-19

1-Pentanamine, N-pentyl-, sulfate Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine, N-pentyl-, sulfate
• N-pentylpentan-1-amine,sulfuric acid
• Sulfuric acid--N-pentylpentan-1-amine (1/1)
• 5137-23-5
• DTXSID90789534
• SCHEMBL8656705

• Inchi： 1S/C10H23N.H2O4S/c1-3-5-7-9-11-10-8-6-4-2;1-5(2,3)4/h11H,3-10H2,1-2H3;(H2,1,2,3,4)
• InChI Key： UYOZJBDIXIOJFQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N(CCCCC)CCCCC

Computed Properties

• Exact Mass: 255.15055
• Monoisotopic Mass: 255.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95Ų

Experimental Properties

• PSA: 86.63